Cas no 129298-23-3 (3-Hydroxy-2-nitrobenzonitrile)

3-Hydroxy-2-nitrobenzonitrile is a nitrated aromatic compound featuring both hydroxyl and nitrile functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure (C7H4N2O3) enables applications in pharmaceuticals, agrochemicals, and specialty chemicals, particularly as a precursor for heterocyclic compounds. The presence of electron-withdrawing nitro and nitrile groups enhances reactivity in nucleophilic substitution and condensation reactions. The hydroxyl group further allows for derivatization, such as etherification or esterification. This compound is valued for its stability under standard conditions and its role in constructing complex molecular frameworks. Suitable for controlled reactions, it is typically handled with standard laboratory precautions due to its moderate reactivity.
3-Hydroxy-2-nitrobenzonitrile structure
3-Hydroxy-2-nitrobenzonitrile structure
Product Name:3-Hydroxy-2-nitrobenzonitrile
CAS No:129298-23-3
MF:C7H4N2O3
MW:164.11826133728
MDL:MFCD09834347
CID:1029589
PubChem ID:13862423
Update Time:2025-05-20

3-Hydroxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-2-nitrobenzonitrile
    • 2-Nitro-3-hydroxy benzonitrile
    • 3-HYDROXY-2-NITRO-BENZONITRILE
    • Benzonitrile, 3-hydroxy-2-nitro-
    • JELNXWUZFOQXGZ-UHFFFAOYSA-N
    • MFCD09834347
    • 2-nitro-3-hydroxybenzonitrile
    • Nitro-m-oxybenzonitril
    • F2147-0181
    • DTXSID10551417
    • EN300-238625
    • AKOS005208240
    • SCHEMBL2402260
    • J-512624
    • Z1198232962
    • AS-60837
    • DA-12884
    • 129298-23-3
    • CS-0097684
    • D71944
    • MDL: MFCD09834347
    • Inchi: 1S/C7H4N2O3/c8-4-5-2-1-3-6(10)7(5)9(11)12/h1-3,10H
    • InChI Key: JELNXWUZFOQXGZ-UHFFFAOYSA-N
    • SMILES: OC1C=CC=C(C#N)C=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 164.02219199g/mol
  • Monoisotopic Mass: 164.02219199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 89.8Ų

3-Hydroxy-2-nitrobenzonitrile Pricemore >>

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